Benzenemethanamine, N-[1-(2-propenyl)cyclopentyl]-

• IUPAC Name: N-benzyl-1-prop-2-enylcyclopentan-1-amine
• InChI: InChI=1S/C15H21N/c1-2-10-15(11-6-7-12-15)16-13-14-8-4-3-5-9-14/h2-5,8-9,16H,1,6-7,10-13H2
• InChI Key: FFFXYFIEOHJPOR-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(CCCC1)NCC2=CC=CC=C2
• Molecular Formula: C15H21N
• DSSTOX Substance ID: DTXSID60362015
• Molecular Weight: 215.33 g/mol
• CAS No.: 136936-07-7

Description

Benzenemethanamine, N-[1-(2-propenyl)cyclopentyl]- is an organic compound that belongs to the class of amines It is characterized by the presence of a benzenemethanamine group attached to a cyclopentyl ring, which is further substituted with a propenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzenemethanamine, N-[1-(2-propenyl)cyclopentyl]- typically involves the reaction of benzenemethanamine with a cyclopentyl derivative that contains a propenyl group. The reaction conditions often include the use of a suitable solvent, such as ethanol or methanol, and a catalyst to facilitate the reaction. The reaction is usually carried out under reflux conditions to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of Benzenemethanamine, N-[1-(2-propenyl)cyclopentyl]- may involve more efficient and scalable methods. This could include the use of continuous flow reactors, which allow for better control over reaction conditions and higher yields. Additionally, the use of advanced purification techniques, such as chromatography, ensures the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

Benzenemethanamine, N-[1-(2-propenyl)cyclopentyl]- can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Substitution reactions often involve reagents like halogens or alkylating agents under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield benzenemethanamine oxides, while reduction could produce the corresponding amines.

Scientific Research Applications

Benzenemethanamine, N-[1-(2-propenyl)cyclopentyl]- has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound may be used in studies involving enzyme interactions and metabolic pathways.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of Benzenemethanamine, N-[1-(2-propenyl)cyclopentyl]- involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Benzenemethanamine, N-(1-methylethyl)-: This compound has a similar structure but with an isopropyl group instead of a propenyl group.

Benzenemethanamine, N-methyl-: This compound features a methyl group attached to the nitrogen atom.

Benzenemethanamine, N-[1-(2-propenyl)cyclohexyl]-: Similar to the target compound but with a cyclohexyl ring instead of a cyclopentyl ring.

Uniqueness

Benzenemethanamine, N-[1-(2-propenyl)cyclopentyl]- is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. The presence of the propenyl group and the cyclopentyl ring differentiates it from other similar compounds, potentially leading to unique reactivity and applications.